Cas no 651058-99-0 (Benzoic acid, 3,5-dichloro-4-iodo-, methyl ester)

• Product Name: Benzoic acid, 3,5-dichloro-4-iodo-, methyl ester
• CAS No: 651058-99-0
• MF: C₈H₅Cl₂IO₂
• MW: 330.934572935104
• MDL: MFCD14704258
• CID: 406882
• PubChem ID: 22366762
• Update Time: 2025-04-19

Benzoic acid, 3,5-dichloro-4-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dichloro-4-iodo-, methyl ester
• methyl 3,5-dichloro-4-iodobenzoate
• 651058-99-0
• AKOS005061429
• DTXSID10625228
• CS-0361812
• ZQBCSMQUUVHGNV-UHFFFAOYSA-N
• SCHEMBL10645157
• 3,5-dichloro-4-iodo-benzoic acid methyl ester

• MDL： MFCD14704258
• Inchi： 1S/C8H5Cl2IO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
• InChI Key： ZQBCSMQUUVHGNV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OC)C=C1Cl)Cl

Computed Properties

• Exact Mass: 329.87075
• Monoisotopic Mass: 329.87113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters